Cas no 89219-03-4 (1-(5,6-dimethyl-1H-benzimidazol-2-yl)methanamine)

• Product Name: 1-(5,6-dimethyl-1H-benzimidazol-2-yl)methanamine
• CAS No: 89219-03-4
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD09038192
• CID: 711413
• PubChem ID: 329776493
• Update Time: 2025-05-24

1-(5,6-dimethyl-1H-benzimidazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5,6-Dimethyl-1H-benzo[d]imidazol-2-yl)methanamine
• 1-(5,6-Dimethyl-1H-benzimidazol-2-yl)methanamine
• 1H-Benzimidazole-2-methanamine,5,6-dimethyl-
• 1H-Benzimidazole-2-methanamine,5,6-dimethyl-(9CI)
• 5,6-Dimethyl-1H-benzimidazole-2-methanamine (ACI)
• (5,6-Dimethyl-1H-benzimidazol-2-yl)methanamine
• NSC 163076
• DTXSID301262444
• MFCD09038192
• AKOS011621274
• 1-(5,6-DIMETHYL-1H-1,3-BENZODIAZOL-2-YL)METHANAMINE
• 1-(5,6-Dimethyl-1H-benzimidazol-2-yl)methanamine, AldrichCPR
• SCHEMBL9999681
• 5,6-dimethyl-1H-Benzimidazole-2-methanamine
• F30258
• BS-38648
• CHEMBL4586117
• ALBB-036267
• 89219-03-4
• 1-(5,6-dimethyl-1H-benzimidazol-2-yl)methanamine

• MDL： MFCD09038192
• Inchi： 1S/C10H13N3/c1-6-3-8-9(4-7(6)2)13-10(5-11)12-8/h3-4H,5,11H2,1-2H3,(H,12,13)
• InChI Key： YVGNMPOXSOIKSS-UHFFFAOYSA-N
• SMILES： N1=C(CN)NC2C1=CC(C)=C(C)C=2

Computed Properties

• Exact Mass: 175.111
• Monoisotopic Mass: 175.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 407.8±33.0 °C at 760 mmHg
• Flash Point: 229.5±12.6 °C
• Refractive Index: 1.663
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(5,6-dimethyl-1H-benzimidazol-2-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5,6-dimethyl-1H-benzimidazol-2-yl)methanamine

Comprehensive Overview of 1-(5,6-dimethyl-1H-benzimidazol-2-yl)methanamine (CAS No. 89219-03-4)

1-(5,6-dimethyl-1H-benzimidazol-2-yl)methanamine, identified by its CAS number 89219-03-4, is a specialized organic compound belonging to the benzimidazole class. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The benzimidazole core is known for its versatility in drug design, often serving as a scaffold for molecules with antimicrobial, antiviral, and anticancer activities. Researchers are particularly interested in its amine functional group, which enhances reactivity and enables further derivatization for targeted therapeutic development.

In recent years, the demand for heterocyclic compounds like 1-(5,6-dimethyl-1H-benzimidazol-2-yl)methanamine has surged, driven by advancements in precision medicine and personalized therapies. A common query among scientists is how this compound compares to other benzimidazole derivatives in terms of bioavailability and metabolic stability. Studies suggest that the 5,6-dimethyl substitution on the benzimidazole ring may improve lipophilicity, a critical factor for membrane permeability in drug delivery systems. This aligns with current trends in optimizing small-molecule drugs for enhanced efficacy and reduced side effects.

The synthesis of CAS 89219-03-4 typically involves multi-step organic reactions, including condensation and reduction processes. A frequently searched question is whether greener synthetic routes, such as catalysis or microwave-assisted synthesis, can be applied to this compound to align with sustainable chemistry goals. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing its purity, a topic of high relevance in quality control forums.

Beyond pharmaceuticals, 1-(5,6-dimethyl-1H-benzimidazol-2-yl)methanamine has exploratory uses in material science, particularly in designing fluorescent probes or coordination polymers. Its electron-rich benzimidazole moiety makes it a candidate for developing sensors or optoelectronic materials. This interdisciplinary potential resonates with searches for "benzimidazole applications in nanotechnology" or "organic semiconductors," highlighting its relevance in cutting-edge research.

Regulatory and safety profiles of 89219-03-4 are also frequently discussed. While not classified as hazardous under standard guidelines, proper handling protocols—such as using personal protective equipment (PPE)—are emphasized in laboratory settings. The compound’s storage conditions (e.g., inert atmosphere, low temperature) are another practical concern for users, often addressed in technical datasheets.

In summary, 1-(5,6-dimethyl-1H-benzimidazol-2-yl)methanamine represents a compelling case study in the intersection of medicinal chemistry and advanced materials. Its structural features and adaptability to modern synthetic and analytical methodologies position it as a valuable asset for both academic and industrial research. As interest grows in tailored molecular architectures, this compound is poised to remain a focal point in scientific inquiries and innovation pipelines.